Cas no 14040-05-2 (Di(dipivaloylmethanato)copper)

Di(dipivaloylmethanato)copper, also known as copper(II) bis(2,2,6,6-tetramethyl-3,5-heptanedionate), is a coordination compound with the formula Cu(C₁₁H₁₉O₂)₂. This thermally stable, volatile complex is widely utilized in chemical vapor deposition (CVD) and atomic layer deposition (ALD) processes for the fabrication of copper-based thin films and nanomaterials. Its high purity and predictable decomposition behavior make it suitable for precise deposition in microelectronics and optoelectronic applications. The bulky tert-butyl groups enhance solubility in organic solvents and reduce intermolecular interactions, improving film uniformity. Additionally, its moisture resistance and compatibility with industrial deposition systems contribute to its reliability in advanced material synthesis.
Di(dipivaloylmethanato)copper structure
Di(dipivaloylmethanato)copper structure
Product name:Di(dipivaloylmethanato)copper
CAS No:14040-05-2
MF:C22H38CuO4
MW:430.080729007721
MDL:MFCD00058920
CID:87233
PubChem ID:24861293

Di(dipivaloylmethanato)copper Chemical and Physical Properties

Names and Identifiers

    • BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)COPPER(II)
    • COPPER BIS(DIPIVALOYLMETHANATE)
    • COPPER BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE)
    • COPPER BIS(2,2,6,6-TETRAMETHYLHEPTANE-3,5-DIONE)
    • COPPER(II) BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE)
    • COPPER II 2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE
    • CU(TMHD)2
    • COPPER(II) DIPIVALOYLMETHANATE
    • COPPER(II)-THD
    • (2,2,6,6-Tetramethyl-3,5-heptanedionato)copper(II)
    • Bis(2,2,6,6-tetramethyl-3,5-heptanedionato) Cu(II)
    • COPPER(II) 2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE
    • Copper dipivaloylmethane
    • Bis(2,2,6,6-tetramethyl-3,5-heptanedionato)copper
    • Bis(dipivaloylmethanato)copper(II)
    • Bis(2,2,6,6-tetramethyl-3,5-heptanedione)copper
    • Bis(hexamethylacetylacetonato)copper(II)
    • Copper bis(2,2,6,6-tetramethyl-3,5-heptanedione)
    • Cupric 2,2,6,6-tetramethyl-3,5-heptanedionate
    • Di(dipivaloylmethanato)copper
    • Copper-thd
    • Bis(dipivaloylmethanato)copper
    • Cupric tetramethylheptanedionate
    • B6318
    • AC-26291
    • Copper(2+) bis[(3Z)-2,2,6,6-tetramethyl-5-oxo-3-hepten-3-olate]
    • AKOS025401822
    • copper;(Z)-2,2,6,6-tetramethyl-5-oxohept-3-en-3-olate
    • 14040-05-2
    • COPPER(II)-DPM
    • VCIKJQZFNVXWPF-ATMONBRVSA-L
    • MDL: MFCD00058920
    • Inchi: InChI=1S/2C11H20O2.Cu/c2*1-10(2,3)8(12)7-9(13)11(4,5)6;/h2*7H2,1-6H3;
    • InChI Key: VCIKJQZFNVXWPF-ATMONBRVSA-L
    • SMILES: [Cu].CC(C(CC(C(C)(C)C)=O)=O)(C)C.CC(C(CC(C(C)(C)C)=O)=O)(C)C

Computed Properties

  • Exact Mass: 431.22200
  • Monoisotopic Mass: 431.222
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 189
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.3
  • Surface Charge: 0
  • Tautomer Count: 3

Experimental Properties

  • Color/Form: Purple crystalline powder
  • Melting Point: 198 °C (dec.) (lit.)
  • Boiling Point: 315 °C
  • Flash Point: 100°C/0.1mm subl.
  • PSA: 68.28000
  • LogP: 5.21130
  • Solubility: Insoluble

Di(dipivaloylmethanato)copper Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi
  • Safety Term:S26-37/39
  • Risk Phrases:R36/37/38
  • Storage Condition:Store at 4 ° C, better storage at -4 ° C
  • TSCA:No

Di(dipivaloylmethanato)copper Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB209751-25 g
Bis(2,2,6,6-tetramethyl-3,5-heptanedionato)copper(II), 99.9% (metals basis); .
14040-05-2 99.9%
25 g
€1,164.00 2023-07-20
ChemScence
CS-0035184-10g
Cu(TMHD)2
14040-05-2 ≥98.0%
10g
$103.0 2022-04-27
TRC
D140405-100mg
Di(dipivaloylmethanato)copper
14040-05-2
100mg
$58.00 2023-05-18
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
41279-25g
Bis(2,2,6,6-tetramethyl-3,5-heptanedionato)copper(II), 99.9% (metals basis)
14040-05-2 99.9%
25g
¥9850.00 2023-04-13
TRC
D140405-250mg
Di(dipivaloylmethanato)copper
14040-05-2
250mg
$75.00 2023-05-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T118003-5g
Di(dipivaloylmethanato)copper
14040-05-2 99%
5g
¥260.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T118003-25g
Di(dipivaloylmethanato)copper
14040-05-2 99%
25g
¥1040.90 2023-09-01
ChemScence
CS-0035184-5g
Cu(TMHD)2
14040-05-2 ≥98.0%
5g
$56.0 2022-04-27
ChemScence
CS-0035184-25g
Cu(TMHD)2
14040-05-2 ≥97.0%
25g
$295.0 2021-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
29-3000-25g
Di(dipivaloylmethanato)copper
14040-05-2 99%[Cu(TMHD)2]
25g
7438.0CNY 2021-08-04

Di(dipivaloylmethanato)copper Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:14040-05-2)Di(dipivaloylmethanato)copper
Order Number:A807647
Stock Status:in Stock/in Stock
Quantity:25g/5g
Purity:99%/99%
Pricing Information Last Updated:Friday, 30 August 2024 04:47
Price ($):162.0/167.0

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